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Compound of Interest

Compound Name: 2-Aminomethylpyrazine

Cat. No.: B151696 Get Quote

Essential Safety and Handling Guide for 2-
Aminomethylpyrazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Aminomethylpyrazine, ensuring the well-being of laboratory personnel and adherence to

safety protocols. The following procedures and data are compiled to offer clear, immediate, and

actionable guidance.

Hazard Summary
2-Aminomethylpyrazine is a corrosive chemical that poses significant health risks upon

exposure. It can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2]

[3] Ingestion and skin contact can be harmful.[4] It is crucial to handle this substance with

appropriate personal protective equipment and in a well-ventilated area.
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Parameter Value Source

Flash Point 90 °C / 194 °F [5]

Boiling Point 204 - 210 °C / 399 - 410 °F [2]

Melting Point 54 - 58 °C / 129 - 136 °F [2]

Density 1.049 g/cm³ at 25 °C / 77 °F

Note: Occupational exposure limits (e.g., PEL, TLV) are not readily available for 2-
Aminomethylpyrazine.[1] Therefore, engineering controls and personal protective equipment

are paramount to minimize exposure.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent contact and inhalation. The following

table outlines the minimum required PPE for handling 2-Aminomethylpyrazine.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber. Check with the glove

supplier for chemical

resistance.

Eyes/Face Safety goggles and face shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[5]

Body Chemical-resistant clothing
Lab coat, chemical-resistant

overalls, or a splash suit.[1][6]

Respiratory NIOSH-approved respirator

Required when working

outside a fume hood or when

vapors/mists may be

generated.[5][7]

Feet Closed-toe shoes

Chemical-resistant boots are

recommended, especially for

handling larger quantities or in

case of spills.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-Aminomethylpyrazine is essential for safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[5][8]

Keep the container tightly closed and store in the original container.[1]

The storage area should be a designated corrosives area.[4]
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2. Handling and Use:

All handling of 2-Aminomethylpyrazine should be conducted in a chemical fume hood.[7]

Ensure an eyewash station and safety shower are readily accessible.[4][5]

Do not eat, drink, or smoke in the handling area.[1][9]

Avoid breathing vapors or mist.[1][5]

Wash hands thoroughly after handling.[1][9]

3. Spill Management:

Minor Spills:

Evacuate the immediate area.

Wear appropriate PPE.

Absorb the spill with inert material such as sand, vermiculite, or a universal binder.[1][5]

Collect the absorbed material into a labeled, sealed container for disposal.[1][4]

Major Spills:

Evacuate the laboratory and alert emergency responders.

Isolate the area and prevent entry.

4. Disposal:

Dispose of waste 2-Aminomethylpyrazine and contaminated materials as hazardous

waste.[4][10]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Do not dispose of it down the drain.[2][9]
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Experimental Workflow for Safe Handling
Experimental Workflow for Handling 2-Aminomethylpyrazine
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Caption: A step-by-step workflow for the safe handling of 2-Aminomethylpyrazine in a

laboratory setting.

First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[5][11]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with large amounts of

water for at least 15 minutes. Seek immediate

medical attention.[1][5][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][5][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them two

glasses of water to drink. Seek immediate

medical attention.[2][5]

Emergency Response Logic
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Immediate Actions for 2-Aminomethylpyrazine Exposure

Immediate Actions

Exposure Occurs

Inhalation:
Move to fresh air.

Skin Contact:
Remove clothing, rinse with water.

Eye Contact:
Rinse with water for 15 mins.

Ingestion:
Rinse mouth, drink water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A diagram illustrating the immediate first aid actions required for different types of

exposure to 2-Aminomethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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